1-[3-[4-(Benzenesulfonyl)-2,3-dimethyl-5-pyrrol-1-ylpyrrol-1-yl]propyl]imidazole

• IUPAC Name: 1-[3-[4-(benzenesulfonyl)-2,3-dimethyl-5-pyrrol-1-ylpyrrol-1-yl]propyl]imidazole
• InChI: InChI=1S/C22H24N4O2S/c1-18-19(2)26(15-8-12-24-16-11-23-17-24)22(25-13-6-7-14-25)21(18)29(27,28)20-9-4-3-5-10-20/h3-7,9-11,13-14,16-17H,8,12,15H2,1-2H3
• InChI Key: JNKSJKMOBXXSPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=CC=C2)N3C=CC=C3)CCCN4C=CN=C4)C
• Molecular Formula: C22H24N4O2S
• Molecular Weight: 408.5 g/mol
• CAS No.: 860648-67-5

Description

1-[3-[4-(Benzenesulfonyl)-2,3-dimethyl-5-pyrrol-1-ylpyrrol-1-yl]propyl]imidazole is a useful research compound. Its molecular formula is C22H24N4O2S and its molecular weight is 408.52. The purity is usually 95%.
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Scientific Research Applications

Structural Diversity in Chemical Libraries

1-[3-[4-(Benzenesulfonyl)-2,3-dimethyl-5-pyrrol-1-ylpyrrol-1-yl]propyl]imidazole and its derivatives contribute to the generation of structurally diverse chemical libraries. Such compounds are synthesized through various alkylation and ring closure reactions, offering a broad range of chemical structures that are crucial for pharmaceutical research and drug discovery (Roman, 2013).

Advancements in Analytical Chemistry

The derivatives of this compound are instrumental in developing efficient gas chromatographic methods. These methods are utilized for the trace-level analysis of herbicides in various matrices, signifying the compound's importance in analytical chemistry and environmental science (Anisuzzaman et al., 2000).

Synthesis of Anti-Inflammatory Compounds

Derivatives of this compound have been synthesized and tested for their anti-inflammatory properties. The electron-withdrawing substituents in the para position of the benzensulfonyl moiety were found to increase activity, indicating the potential of these compounds in developing new anti-inflammatory drugs (Zarghi et al., 2003).

Anticancer Drug Development

A series of this compound derivatives, specifically those bearing benzimidazole moiety, were synthesized and evaluated for their anticancer activity. The promising antiproliferative activity of certain derivatives against specific cancer cell lines, coupled with favorable ADME properties, underscores the potential of these compounds in anticancer drug development (Rasal et al., 2020).

Mechanism of Action

Target of action

Compounds with similar structures, such as benzimidazoles, have been found to be effective against various strains of microorganisms .

Biochemical pathways

Again, without specific information, it’s hard to say which biochemical pathways this compound might affect. Benzimidazoles, for example, are known to interfere with the function of certain enzymes, disrupting the life cycle of parasites .